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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B150553

Schisantherin C and Schisandrin B, two prominent lignans isolated from the fruits of
Schisandra chinensis, have garnered significant attention in the scientific community for their
diverse and potent pharmacological activities. Both compounds are recognized for their
anticancer, anti-inflammatory, antioxidant, and neuroprotective properties. This guide provides
a detailed comparative study of their bioactivities, supported by experimental data, to assist
researchers, scientists, and drug development professionals in understanding their therapeutic
potential.

Comparative Bioactivity Data

The following tables summarize the available quantitative data on the bioactivities of
Schisantherin C and Schisandrin B. It is important to note that direct comparisons can be
challenging due to variations in experimental conditions across different studies.

Anticancer Activity (IC50 Values)
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Schisantherin

Schisandrin B

Cell Line Cancer Type Reference
C (uM) (uM)
Dose-dependent
Human Lung o
A549 ) > 100 inhibition of [11[21[3]
Adenocarcinoma ] )
proliferation
Human Colon
HCT-15 _ > 100 - [1]
Adenocarcinoma
Dose- and time-
Human
] ] dependent
HCCC-9810 Cholangiocarcino - o [4115]
inhibition of
ma . _pe
viability
Dose- and time-
Human
] ) dependent
RBE Cholangiocarcino - o [4115]
inhibition of
ma . _pe
viability
Dose-dependent
Gallbladder o
GBC-SD - reduction in [6]
Cancer o
viability
Dose-dependent
Gallbladder o
NOZ - reduction in [6]
Cancer o
viability

Note: A direct comparison of anticancer potency is limited by the lack of studies testing both

compounds in the same cell lines under identical conditions.

Anti-inflammatory and Antioxidant Activities (IC50

Values)

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.medchemexpress.com/schisantherin-c.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4509174/
https://e-century.us/files/ijcem/8/5/ijcem0007907.pdf
https://www.medchemexpress.com/schisantherin-c.html
https://www.researchgate.net/publication/378401707_Schisandrin_B_Suppresses_Colon_Cancer_Growth_by_Inducing_Cell_Cycle_Arrest_and_Apoptosis_Molecular_Mechanism_and_Therapeutic_Potential
https://www.spandidos-publications.com/10.3892/or.2016.4992
https://www.researchgate.net/publication/378401707_Schisandrin_B_Suppresses_Colon_Cancer_Growth_by_Inducing_Cell_Cycle_Arrest_and_Apoptosis_Molecular_Mechanism_and_Therapeutic_Potential
https://www.spandidos-publications.com/10.3892/or.2016.4992
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271519/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271519/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Schisantherin Schisandrin B

Assay Bioactivity Reference
C (uM) (uM)
Nitric Oxide (NO) )
Anti-
Production ) - - [7]
o inflammatory

Inhibition
DPPH Radical o Identified as a Identified as a

) Antioxidant ) ) [819]
Scavenging key contributor key contributor
ABTS Radical o Identified as a Identified as a

) Antioxidant ) ] [819]
Scavenging key contributor key contributor

Note: While both compounds are recognized for their antioxidant properties, specific IC50
values for the pure compounds in DPPH and ABTS assays are not readily available in the
compared literature. One study identified both as key contributors to the antioxidant activity of
Schisandra extracts.[8][9]

Key Bioactivities and Mechanisms of Action
Anticancer Effects

Both Schisantherin C and Schisandrin B exhibit antiproliferative and pro-apoptotic effects
against various cancer cell lines.

Schisandrin B has been more extensively studied for its anticancer properties. It induces
apoptosis through the mitochondrial-dependent pathway, characterized by a decrease in the
mitochondrial membrane potential, upregulation of the pro-apoptotic protein Bax, and
downregulation of the anti-apoptotic protein Bcl-2.[4][5][10] This leads to the activation of
caspase-9 and caspase-3, and subsequent cleavage of PARP.[4][5] Furthermore, Schisandrin
B can induce cell cycle arrest at the GO/G1 phase.[2][3] Some studies also suggest its
involvement in inducing apoptosis via the endoplasmic reticulum stress pathway through the
upregulation of CHOP.[4]

Schisantherin C, in a study on A549 human lung cancer cells, was found to inhibit cell
proliferation primarily through cell cycle arrest without inducing apoptosis.[2] However, other
research indicates its potential to induce apoptosis in different contexts.
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Anti-inflammatory Properties

Schisantherin C and Schisandrin B both demonstrate significant anti-inflammatory activities. A
comparative study on their effects on P. acnes-induced inflammation in THP-1 human
monocytic cells revealed that both compounds could inhibit the release of inflammatory
cytokines.[11] Schisandrin B and C were effective at a concentration of 5 UM, whereas
Schisandrin A required 10 uM for a similar effect.[11] Both compounds also prevented the
nuclear translocation of NF-kB.[11]

Schisandrin B has been shown to exert its anti-inflammatory effects by inhibiting the NF-kB and
MAPK signaling pathways.[7][12]

Schisantherin C also modulates the NF-kB and MAPK signaling pathways to reduce
inflammation.[13]

Antioxidant Capacity

Both lignans are recognized as potent antioxidants.[8][9][14][15] They contribute to the overall
antioxidant activity of Schisandra chinensis extracts by scavenging free radicals.[8][9]

Schisandrin B has been shown to enhance the cerebral mitochondrial antioxidant status and
protect against oxidative stress.[16] Its antioxidant effect is comparable to that of vitamin C at
similar concentrations.[14]

Signaling Pathway Modulation

Schisantherin C and Schisandrin B exert their diverse biological effects by modulating several
key signaling pathways.

NF-kB Signaling Pathway

Both compounds are known to inhibit the NF-kB pathway, a critical regulator of inflammation
and cell survival.
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Comparative Modulation of NF-kB Pathway
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Modulation of the NF-kB signaling pathway.

PI3K/AKT Signaling Pathway
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The PI3K/AKT pathway is crucial for cell survival, proliferation, and growth. Both compounds
have been reported to influence this pathway.
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Comparative Modulation of PI3K/AKT Pathway
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CCK-8 Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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